3,3-dimethyl-2,3-dihydro-1H-inden-1-amine

• IUPAC Name: 3,3-dimethyl-1,2-dihydroinden-1-amine
• InChI: InChI=1S/C11H15N/c1-11(2)7-10(12)8-5-3-4-6-9(8)11/h3-6,10H,7,12H2,1-2H3
• InChI Key: FVTHKMZSEWUHSO-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(C2=CC=CC=C21)N)C
• Molecular Formula: C11H15N
• Molecular Weight: 161.24 g/mol
• CAS No.: 223754-16-3

Description

3,3-dimethyl-2,3-dihydro-1H-inden-1-amine is a chemical compound with the molecular formula C11H14. It is also known by other names such as 1,3-Dimethylindan, 1,3-Dimethyl- (2,3-dihydroindene), 2,3-Dihydro-1,3-dimethyl-1H-indene, and 1,3-Dimethylindane.

Molecular Structure Analysis

The molecular structure of this compound can be viewed using Java or Javascript. The compound has a molecular weight of 146.2289.

Synthesis routes and methods I

Procedure details

3,3-Dimethylindan-1-one oxime (1.22 g, 6.96 mmol) was dissolved in MeOH (20.0 mL) and palladium (10 weight percent on carbon, 50% water wet, 148 mg) was added. The reaction was placed under an atmosphere of hydrogen and was stirred overnight. The mixture was then filtered through Celite, washed through with MeOH and the filtrates concentrated in vacuo to afford the product as a grey oil (1.12 g, 100%). LC/MS: Rt=1.04 min, ES+ 162 (AA standard).

Synthesis routes and methods II

Procedure details

3,3-Dimethyl-1-(N-methyl-N-methylsulfonyl)aminoindan ##STR18## a) A solution of 25.0 g (0.156 mol) of 3,3-dimethylindan-1-one (Chem. Ber. 64, 1931, 1493) in 700 ml of methanol was stirred with 120.2 g (1.56 mol) of ammonium acetate and 69.1 g (1.1 mol) of sodium cyanoborohydride at 60° C. for 8 h. The reaction mixture was adjusted to pH<2 using dilute hydrochloric acid and concentrated using a rotary evaporator. The residue was taken up in dilute hydrochloric acid and extracted with EA, and the aqueous phase was then made alkaline using potassium carbonate solution and extracted with EA. The organic phase was dried with magnesium sulfate and concentrated under reduced pressure, giving 10.3 g of 1-amino-3,3-dimethylindan.